Cas no 150322-02-4 (5-Maleimido-eosin for fluorescence)

• Product Name: 5-Maleimido-eosin for fluorescence
• CAS No: 150322-02-4
• MF: C₂₄H₉Br₄NO₇
• MW: 742.946763753891
• MDL: MFCD07437936
• CID: 105837
• PubChem ID: 329759808
• Update Time: 2025-05-20

5-Maleimido-eosin for fluorescence Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,1-(2',4',5',7'-tetrabromo-3',6'-dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-5-yl)-
• 5-Maleimido-eosin
• EOSIN-5-MALEIMIDE
• Eosin-5-maleimide [5-Maleimido-eosin]
• 1-(2',4',5',7'-tetrabromo-3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-yl)pyrrole-2,5-dione
• 5-Maleimido-eosin, for fluorescence, >=93% (HPLC)
• 150322-02-4
• AKOS015909097
• W-200019
• 1-(2',4',5',7'-Tetrabromo-3',6'-dihydroxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthen]-5-yl)-1H-pyrrole-2,5-dione
• AS-80411
• 1H-Pyrrole-2,5-dione, 1-(2',4',5',7'-tetrabromo-3',6'-dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-5-yl)-
• FT-0625670
• 5-Maleimido-eosin for fluorescence

• MDL： MFCD07437936
• Inchi： 1S/C24H9Br4NO7/c25-13-6-11-21(17(27)19(13)32)35-22-12(7-14(26)20(33)18(22)28)24(11)10-2-1-8(5-9(10)23(34)36-24)29-15(30)3-4-16(29)31/h1-7,32-33H
• InChI Key： YRCLWXRIEYQTAV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC2=C1OC1C(=C(C(=CC=1C12C2C=CC(=CC=2C(=O)O1)N1C(C=CC1=O)=O)Br)O)Br)Br)O

Computed Properties

• Exact Mass: 738.71100
• Monoisotopic Mass: 738.711
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 1
• Complexity: 959
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• XLogP3: 5.3

Experimental Properties

• Density: 2.50±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 773.9°C at 760 mmHg
• Flash Point: 421.9°C
• Refractive Index: 1.912
• Solubility: Insuluble (1.4E-7 g/L) (25 ºC),
• PSA: 113.37000
• LogP: 6.21020

5-Maleimido-eosin for fluorescence Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：8-21
• Storage Condition：2-8°C

Additional information on 5-Maleimido-eosin for fluorescence

Introduction to 5-Maleimido-eosin for Fluorescence and Its Applications in Modern Research

5-Maleimido-eosin, with the CAS number 150322-02-4, is a specialized fluorescent dye that has garnered significant attention in the field of biochemical and biomedical research. This compound is distinguished by its unique structure, which combines the properties of eosin, a well-known fluorescent agent, with a maleimide group. The maleimide moiety enhances the dye's reactivity, making it an invaluable tool for various applications, particularly in fluorescence-based assays and imaging techniques. The versatility of 5-Maleimido-eosin lies in its ability to bind to specific biomolecules, thereby facilitating the visualization and study of biological processes at the molecular level.

The chemical structure of 5-Maleimido-eosin consists of a chromophore that emits light when excited by UV or visible light, allowing researchers to track biological events in real-time. This property is particularly useful in live-cell imaging, where dynamic processes such as protein-protein interactions, cellular signaling pathways, and metabolic activities can be monitored with high precision. The maleimide group on the dye enables covalent bonding with thiol-containing molecules, such as cysteine residues in proteins. This feature makes 5-Maleimido-eosin an excellent probe for studying protein-protein interactions and for labeling proteins with fluorescent tags.

In recent years, advancements in fluorescence microscopy have revolutionized cellular biology research. 5-Maleimido-eosin has been employed in super-resolution microscopy techniques like STED (Stimulated Emission Depletion Microscopy) and PALM (Photoactivated Localization Microscopy), which provide unprecedented resolution beyond the diffraction limit of light. These techniques rely on highly sensitive fluorescent dyes to visualize subcellular structures with remarkable clarity. The use of 5-Maleimido-eosin in these methods has enabled researchers to uncover intricate details about cellular organization and function that were previously inaccessible.

One of the most compelling applications of 5-Maleimido-eosin is in the field of biosensors. By conjugating this dye with specific recognition elements, researchers have developed biosensors capable of detecting a wide range of analytes, including small molecules and biomarkers. These biosensors are particularly useful in diagnostic applications, where rapid and accurate detection of disease-related molecules is crucial. For instance, 5-Maleimido-eosin-labeled antibodies have been used to develop highly sensitive immunochromatographic assays for detecting pathogens and other disease indicators.

The development of novel drug candidates has also benefited from the use of 5-Maleimido-eosin. Fluorescent dyes like this one are instrumental in high-throughput screening (HTS) campaigns, where thousands of compounds are tested for their ability to modulate biological pathways. By labeling drug candidates with 5-Maleimido-eosin, researchers can visualize their interaction with target proteins and assess their efficacy in real-time. This approach has significantly accelerated the drug discovery process by enabling rapid identification of promising candidates.

Another area where 5-Maleimido-eosin has made significant contributions is in cancer research. Tumor cells often exhibit altered metabolic rates compared to normal cells, making them ideal targets for fluorescent probes that can detect these differences. Studies have shown that 5-Maleimido-eosin can be used to image tumor vasculature and identify areas of high metabolic activity within tumors. This information is crucial for developing targeted therapies that can selectively inhibit tumor growth while minimizing damage to healthy tissues.

The future prospects for 5-Maleimido-eosin are promising, with ongoing research exploring its potential in emerging fields such as nanomedicine and gene therapy. For instance, researchers are investigating the use of 5-Maleimido-eosin-labeled nanoparticles as delivery vehicles for therapeutic agents. These nanoparticles can be designed to target specific cells or tissues, ensuring that drugs are delivered precisely where they are needed most. Additionally, the dye's ability to track gene expression has opened up new avenues for studying gene therapy vectors.

In conclusion, 5-Maleimido-eosin, with its CAS number 150322-02-4, is a versatile fluorescent dye that plays a pivotal role in modern biochemical and biomedical research. Its unique properties make it an invaluable tool for a wide range of applications, from fluorescence microscopy and biosensor development to drug discovery and cancer research. As technology continues to advance, it is likely that 5-Maleimido-eosin will find even more innovative uses, further solidifying its importance in scientific research.